Cas no 2377035-61-3 (5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1))

• Product Name: 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1)
• CAS No: 2377035-61-3
• MF: C₁₀H₁₅ClN₂O₂S
• MW: 262.756300210953
• CID: 5414268
• PubChem ID: 145913456
• Update Time: 2025-10-28

5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (1,1-Dioxo-2-phenyl-1,2-thiazolidin-5-yl)methanamine;hydrochloride
• 2377035-61-3
• Z3969945818
• 5-(aminomethyl)-2-phenyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride
• EN300-7455599
• 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1)

• Inchi： 1S/C10H14N2O2S.ClH/c11-8-10-6-7-12(15(10,13)14)9-4-2-1-3-5-9;/h1-5,10H,6-8,11H2;1H
• InChI Key： JNPLXDWDALHZDT-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C(CN)CCN1C1=CC=CC=C1.[H]Cl

Computed Properties

• Exact Mass: 262.0542766g/mol
• Monoisotopic Mass: 262.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1)

Recent Advances in the Study of 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1) (CAS: 2377035-61-3)

The compound 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1) (CAS: 2377035-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isothiazolidine scaffold and phenyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and receptor interactions. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of gamma-aminobutyric acid (GABA) receptors. Preliminary in vitro studies have demonstrated that 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1) exhibits a high affinity for GABA_A receptors, suggesting its potential utility in the treatment of neurological disorders such as anxiety, epilepsy, and insomnia. Researchers have employed advanced computational modeling techniques to predict the binding interactions between the compound and the receptor, providing valuable insights into its mechanism of action.

In addition to its neurological applications, recent research has explored the compound's antimicrobial properties. A study published in the Journal of Medicinal Chemistry reported that 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1) exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics.

The synthetic pathways for 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1) have also been a focus of recent research. A team of chemists at the University of Cambridge developed an efficient, scalable synthesis route that utilizes a combination of palladium-catalyzed cross-coupling and oxidation reactions. This method not only improves the yield and purity of the compound but also reduces the environmental impact of its production, aligning with the principles of green chemistry.

Despite these promising findings, challenges remain in the clinical translation of 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1). Pharmacokinetic studies have revealed that the compound has a relatively short half-life in vivo, necessitating the development of sustained-release formulations or structural analogs with improved metabolic stability. Furthermore, toxicological assessments are ongoing to ensure the compound's safety profile meets regulatory standards.

In conclusion, 5-Isothiazolidinemethanamine, 2-phenyl-, 1,1-dioxide, hydrochloride (1:1) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.